Cas no 1060806-76-9 (4-amino-6-methoxypyridine-3-carboxylic acid)

• Product Name: 4-amino-6-methoxypyridine-3-carboxylic acid
• CAS No: 1060806-76-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD13188738
• CID: 2092779
• PubChem ID: 53407874
• Update Time: 2025-07-18

4-amino-6-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-methoxynicotinic acid
• 4-amino-6-methoxypyridine-3-carboxylic acid
• 4-AMINO-6-METHOXY-NICOTINIC ACID
• 4-AMINO-6-METHOXYNICOTINICACID
• DB-332061
• MFCD13188738
• DTXSID80696081
• PB26882
• CS-0053916
• P11630
• AS-50995
• AKOS023623483
• 1060806-76-9

• MDL： MFCD13188738
• Inchi： 1S/C7H8N2O3/c1-12-6-2-5(8)4(3-9-6)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： JJPXZQDQKRYINL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)O)=CN=1)N

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-amino-6-methoxypyridine-3-carboxylic acid

Recent Advances in the Application of 4-amino-6-methoxypyridine-3-carboxylic acid (CAS: 1060806-76-9) in Chemical Biology and Pharmaceutical Research

The compound 4-amino-6-methoxypyridine-3-carboxylic acid (CAS: 1060806-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique pyridine core with amino and methoxy functional groups, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the application of 4-amino-6-methoxypyridine-3-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are pivotal enzymes involved in numerous cellular processes, and their dysregulation is often associated with pathological conditions. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of tyrosine kinase inhibitors utilizing 4-amino-6-methoxypyridine-3-carboxylic acid as a core structural element, showing promising results in preclinical models of breast cancer.

In addition to its applications in kinase inhibitor development, 4-amino-6-methoxypyridine-3-carboxylic acid has also been explored as a precursor in the synthesis of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial compounds with novel mechanisms of action. Recent research has demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings, published in Antimicrobial Agents and Chemotherapy, suggest that 4-amino-6-methoxypyridine-3-carboxylic acid derivatives could serve as a valuable addition to the current arsenal of antimicrobial drugs.

Furthermore, the compound's potential in neurological drug development has been a subject of increasing interest. Its ability to modulate neurotransmitter systems and interact with neuronal receptors makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2022 study in Neuropharmacology detailed the synthesis and evaluation of 4-amino-6-methoxypyridine-3-carboxylic acid derivatives as modulators of the glutamatergic system, showing neuroprotective effects in vitro and in vivo models of neurodegeneration.

The synthetic versatility of 4-amino-6-methoxypyridine-3-carboxylic acid has also been leveraged in the development of fluorescent probes for biological imaging. Researchers have functionalized the compound with various fluorophores to create probes capable of selectively binding to specific cellular targets, enabling real-time visualization of biological processes. This application was highlighted in a recent publication in Chemical Communications, where a team developed a probe based on this compound for imaging protein-protein interactions in live cells, offering new tools for studying cellular dynamics.

Despite these promising developments, challenges remain in the optimization of 4-amino-6-methoxypyridine-3-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship studies and medicinal chemistry optimization. Current research efforts are focused on improving the pharmacokinetic properties of these compounds while maintaining their therapeutic efficacy.

In conclusion, 4-amino-6-methoxypyridine-3-carboxylic acid (CAS: 1060806-76-9) represents a valuable scaffold in modern drug discovery, with applications spanning multiple therapeutic areas. Its versatility as a building block for bioactive molecules, combined with recent advances in synthetic methodologies, positions this compound as a key player in the development of next-generation pharmaceuticals. Continued research into its derivatives and their biological activities is expected to yield novel therapeutic agents addressing unmet medical needs in the coming years.